Cas no 1874-58-4 (9H-Purin-2-amine,6-[(phenylmethyl)thio]-)

• Product Name: 9H-Purin-2-amine,6-[(phenylmethyl)thio]-
• CAS No: 1874-58-4
• MF: C₁₂H₁₁N₅S
• MW: 257.314239740372
• CID: 156500
• PubChem ID: 74644
• Update Time: 2025-04-19

9H-Purin-2-amine,6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-[(phenylmethyl)thio]-
• 6-[(phenylmethyl)thio]-1H-purin-2-amine
• 2-AMINO-6-BENZYLTHIOPURINE
• 6-benzylsulfanyl-7H-purin-2-amine
• 6-(Benzylthio)-9H-purin-2-amine
• [6-(benzylthio)-7H-purin-2-yl]amine
• 6-(phenylmethylsulfanyl)-7H-purin-2-amine
• Benzythioguanine
• SCHEMBL2115655
• 2-Amino-6-benzylmercaptopurine
• 6-benzylsulfanyl-9H-purin-2-amine
• 2-Amino-6-benzyl-MP
• Purine, 2-amino-6-benzylthio-
• Z89Y54IWIJ
• 1874-58-4
• 2-Amino-6-(benzylthio)purine
• AI3-50232
• Purine, 2-amino-6-benzylthio)-
• NSC-15747
• EINECS 217-502-2
• JQMGATKUPCKDEG-UHFFFAOYSA-N
• NSC 15747
• MLS001214753
• 6-Benzylthioguanine
• NCGC00161967-01
• 9H-PURIN-2-AMINE, 6-((PHENYLMETHYL)THIO)-
• UNII-Z89Y54IWIJ
• SMR000543454
• HMS2877E04
• SRI 702
• CHEBI:79781
• Benzylthioguanine
• NSC15747
• AKOS005708945
• Purine, 2-amino-6-(benzylthio)-
• DTXSID40172053
• 1H-Purin-2-amine, 6-[(phenylmethyl)thio]-
• NS00026131
• Q27148915
• 6-((Phenylmethyl)thio)-1H-purin-2-amine
• 1H-Purin-2-amine, 6-((phenylmethyl)thio)-
• CHEMBL138342
• BTG
• 2-Amino-6-benzylmercapto-9H-purine
• Purine, 2-amino-6-benzylmercapto

• Inchi： 1S/C12H11N5S/c13-12-16-10-9(14-7-15-10)11(17-12)18-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H3,13,14,15,16,17)
• InChI Key： JQMGATKUPCKDEG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C2C(=NC(N)=N1)N=CN2

Computed Properties

• Exact Mass: 257.07373
• Monoisotopic Mass: 257.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.3081 (rough estimate)
• Refractive Index: 1.5700 (estimate)
• PSA: 75.46
• LogP: 2.80860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines